molecular formula C24H20BrN3O4 B11993527 9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine CAS No. 303061-01-0

9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Cat. No.: B11993527
CAS No.: 303061-01-0
M. Wt: 494.3 g/mol
InChI Key: NYAKAOJNXFAKHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C24H20BrN3O4 and its molecular weight is 494.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex heterocyclic compound that has garnered attention due to its potential biological activities. This compound features a unique structural configuration that may influence its pharmacological properties. Understanding its biological activity is crucial for exploring its therapeutic potential.

Chemical Structure and Properties

The molecular formula of this compound is C24H20BrN3O4C_{24}H_{20}BrN_{3}O_{4}, with a molecular weight of approximately 494.3 g/mol. Its structure includes a pyrazolo-benzoxazine core with various substituents, such as a bromine atom, methoxy group, methyl group, and nitrophenyl group. These functional groups are believed to contribute to its diverse chemical reactivity and biological activity .

Biological Activity Overview

Research indicates that compounds similar to this compound exhibit various biological activities, including:

  • Antimicrobial Activity : Some derivatives have shown effectiveness against bacterial and fungal strains.
  • Anticancer Potential : Similar structures have demonstrated antiproliferative effects in various cancer cell lines.
  • Neuroprotective Effects : Certain analogs have been investigated for their potential in neuroprotection and treatment of neurodegenerative diseases .

Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in cellular signaling pathways. Understanding these interactions is essential for elucidating its mechanism of action and potential therapeutic applications.

Comparative Analysis with Related Compounds

A comparison of this compound with structurally similar compounds reveals distinct biological activities:

Compound NameStructural FeaturesBiological Activity
9-Chloro-2-(4-methylphenyl)-5-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazineChloro instead of bromo; phenyl substituentAntimicrobial
7,9-Dichloro-2-(3,4-dimethoxyphenyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazineDichloro substituents; dimethoxyphenylAnticancer
9-Bromo-2-(4-chlorophenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazineChlorophenyl group; similar nitrophenylAnti-inflammatory

The unique combination of substituents in this compound may impart distinct chemical reactivity and biological properties compared to its analogs .

Case Studies and Experimental Findings

In vitro studies have demonstrated the compound's potential as an anticancer agent. For example:

  • Antiproliferative Studies : The compound exhibited significant growth inhibition across various cancer cell lines. Notably, it showed an average growth inhibition (GI%) of over 70% against lung carcinoma cell lines .
  • Antioxidant Activity : Similar pyrazole derivatives have been evaluated for their antioxidant capacity using DPPH assays. The presence of methoxy groups has been linked to enhanced antioxidant activity .

Properties

CAS No.

303061-01-0

Molecular Formula

C24H20BrN3O4

Molecular Weight

494.3 g/mol

IUPAC Name

9-bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

InChI

InChI=1S/C24H20BrN3O4/c1-24(16-5-8-18(9-6-16)28(29)30)27-22(20-13-17(25)7-12-23(20)32-24)14-21(26-27)15-3-10-19(31-2)11-4-15/h3-13,22H,14H2,1-2H3

InChI Key

NYAKAOJNXFAKHP-UHFFFAOYSA-N

Canonical SMILES

CC1(N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=C(O1)C=CC(=C4)Br)C5=CC=C(C=C5)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.